1-(4-Fluorobenzyl)-3-methylpiperidin-4-ol
Overview
Description
1-(4-Fluorobenzyl)-3-methylpiperidin-4-ol is a useful research compound. Its molecular formula is C13H18FNO and its molecular weight is 223.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
1-(4-Fluorobenzyl)-3-methylpiperidin-4-ol has been the focus of studies aiming to develop novel compounds with potential therapeutic applications. For instance, the synthesis of 1-(5-chloro-2-{2-[(2R)-4-(4-[18F]fluorobenzyl)-2-methylpiperazin-1-yl]-2-oxoethoxy}phenyl)urea, a potent nonpeptide CCR1 antagonist, utilizes a module-assisted two-step one-pot procedure, demonstrating the compound's versatility in medicinal chemistry (Mäding et al., 2006). Similarly, unusual synthesis mechanisms have been observed in the formation of compounds involving 1-(4-fluorobenzyl) derivatives, shedding light on complex chemical behaviors and potential for creating antihistamine candidates (Jha, 2005).
Medicinal Chemistry Applications
In medicinal chemistry, enantioselective synthesis techniques have been developed for cis-3-fluoropiperidin-4-ol, showcasing the importance of this compound derivatives as building blocks for drug discovery. These methods employ fluorination reactions to achieve high levels of enantioselectivity, crucial for creating compounds with desired biological activities (Shaw et al., 2013). Furthermore, novel asymmetric 3,5-bis(arylidene)piperidin-4-one derivatives have been synthesized, displaying antitumor activity due to their structural features. This research underscores the therapeutic potential of derivatives of this compound in oncology (Yao et al., 2018).
Advanced Drug Discovery
Studies involving this compound derivatives have contributed significantly to the understanding of HIV integrase inhibitors, showcasing the compound's application in developing treatments for HIV/AIDS. These investigations have led to the identification of potent inhibitors, highlighting the compound's role in advancing antiviral drug discovery (Monteagudo et al., 2007).
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-methylpiperidin-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO/c1-10-8-15(7-6-13(10)16)9-11-2-4-12(14)5-3-11/h2-5,10,13,16H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBBIUYNWLXMMRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1O)CC2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.